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Compound of Interest

N-Cyclopentyl 5-
Compound Name:

bromonicotinamide
CAS No.: 302953-16-8

Cat. No.: B1361462

Get Quote

\ J

This guide provides an in-depth technical overview of N-Cyclopentyl-5-bromonicotinamide, a
substituted nicotinamide derivative of interest in chemical and pharmaceutical research. This
document will cover the molecule's structural representation, a detailed synthetic protocol, its
physicochemical properties, and potential applications, grounded in established chemical
principles.

Molecular Structure and Identification

N-Cyclopentyl-5-bromonicotinamide is a molecule combining a 5-bromopyridine-3-carboxamide
core with a cyclopentyl group attached to the amide nitrogen. This structure is a key
determinant of its chemical reactivity and biological activity.

SMILES String: The canonical SMILES (Simplified Molecular-Input Line-Entry System) string
for N-Cyclopentyl-5-bromonicotinamide is CLCCC(C1)NC(=0)C2=CN=C(C=C2)Br.

Key Structural Features:
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e Pyridine Ring: A six-membered aromatic heterocycle containing one nitrogen atom. The
bromine atom at the 5-position and the carboxamide group at the 3-position influence the
ring's electronic properties.

o Amide Linkage: The -(C=0)N- group is a critical functional group that can participate in
hydrogen bonding and is a common feature in many biologically active molecules.

o Cyclopentyl Group: A five-membered saturated carbocyclic ring that adds lipophilicity to the
molecule, potentially influencing its solubility and ability to cross biological membranes.

Synthesis of N-Cyclopentyl-5-bromonicotinamide

The synthesis of N-Cyclopentyl-5-bromonicotinamide can be efficiently achieved through the
amidation of 5-bromonicotinic acid with cyclopentylamine. This is a standard and reliable
method for forming amide bonds.

Proposed Synthetic Pathway

The overall synthetic scheme involves the activation of the carboxylic acid group of 5-
bromonicotinic acid, followed by nucleophilic attack by cyclopentylamine.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Product

Cyclopentylamine
Y
___________________________________________________ N-Cyclopentyl-5-
Base (e.g., DIPEA) ’ [ bromonicotinamide ]

Nucleophilic Attack

(S—Bromonicotinic Acid) Activation

J

| - /
'. Activated_Intermediate

—

[Coupling Agent (e.g., DCC, EDC)]

(Solvent (e.g., DCM, THF))~ ————————————————————————

Click to download full resolution via product page

Caption: Proposed synthesis of N-Cyclopentyl-5-bromonicotinamide.

Detailed Experimental Protocol

This protocol is based on established methods for amide bond formation.[1]
Materials:

» 5-Bromonicotinic acid

¢ Cyclopentylamine

» N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)
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e 4-Dimethylaminopyridine (DMAP) (catalytic amount)

¢ Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 5-bromonicotinic acid (1.0 eq) in anhydrous DCM or THF.

o Addition of Reagents: Add cyclopentylamine (1.1 eq) and a catalytic amount of DMAP to the
solution.

o Activation: In a separate flask, dissolve the coupling agent (DCC or EDC, 1.2 eq) in
anhydrous DCM or THF. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).

o Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up:

o If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU
and wash the solid with a small amount of DCM.

o If using EDC, the by-product is water-soluble and will be removed during the aqueous
wash.

o Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous
sodium bicarbonate solution and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-
Cyclopentyl-5-bromonicotinamide.

Physicochemical and Spectroscopic Properties

The following table summarizes the predicted and known properties of N-Cyclopentyl-5-
bromonicotinamide and its parent compound, 5-bromonicotinamide.[2]
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Property

N-Cyclopentyl-5-
bromonicotinamide
(Predicted)

5-Bromonicotinamide
(Experimental)[2]

Molecular Formula C11H13BrNz20 CeHsBrN20

Molecular Weight 269.14 g/mol 201.02 g/mol

Appearance White to off-white solid White to off-white solid
Melting Point Not available 219-222 °C

Boiling Point Not available Not available

Solubility Soluble in organic solvents Sparingly soluble in water,

(DCM, THF, EtOAC)

soluble in DMSO

1H NMR (Predicted)

Peaks corresponding to
pyridine, cyclopentyl, and

amide protons.

Aromatic and amide proton

signals.

13C NMR (Predicted)

Signals for aromatic,
cyclopentyl, and carbonyl

carbons.

Aromatic and carbonyl carbon

signals.

IR (Predicted)

Characteristic peaks for N-H
stretch, C=0 stretch, and C-Br

stretch.

N-H, C=0, and aromatic C-H

stretches.

Mass Spec (m/z)

[M+H]* at ~270.03 and
~272.03 (bromine isotopes)

[M+H]* at ~201.97 and
~203.97

Potential Applications and Research Directions

Nicotinamide and its derivatives are a well-established class of compounds with diverse
biological activities.[3] The introduction of a bromo-substituent and a cyclopentyl group can
modulate these properties, opening up new avenues for research and development.

Drug Discovery and Medicinal Chemistry
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+ Enzyme Inhibition: Nicotinamide-based structures are known to inhibit various enzymes,
including PARPs (Poly (ADP-ribose) polymerases) and sirtuins. The specific substitutions on
N-Cyclopentyl-5-bromonicotinamide could confer novel inhibitory profiles.

« Signaling Pathways: As analogs of nicotinamide, these compounds can potentially interfere
with cellular signaling pathways where nicotinamide adenine dinucleotide (NAD+) is a key

cofactor.
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Caption: Potential mechanism of action in a cellular context.

Chemical Biology and Probe Development

The bromine atom on the pyridine ring serves as a useful handle for further chemical
modification through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).
This allows for the synthesis of a library of derivatives for structure-activity relationship (SAR)
studies or the development of chemical probes.
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Conclusion

N-Cyclopentyl-5-bromonicotinamide is a readily accessible molecule with potential applications
in drug discovery and chemical biology. The synthetic route is straightforward, and its structure
offers multiple points for diversification. Further investigation into its biological activities is
warranted to fully explore its therapeutic and research potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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